Cas no 2248345-42-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2,3,3-tetrafluorocyclobutyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2,3,3-tetrafluorocyclobutyl)acetate
• CAS No: 2248345-42-6
• MF: C₁₄H₉F₄NO₄
• MW: 331.219177961349
• CID: 6015947
• PubChem ID: 165727826
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2,3,3-tetrafluorocyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6515112
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2,3,3-tetrafluorocyclobutyl)acetate
• 2248345-42-6

• Inchi： 1S/C14H9F4NO4/c15-13(16)6-7(14(13,17)18)5-10(20)23-19-11(21)8-3-1-2-4-9(8)12(19)22/h1-4,7H,5-6H2
• InChI Key： MBXGZYUMKHTGQY-UHFFFAOYSA-N
• SMILES： FC1(C(CC1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F)F

Computed Properties

• Exact Mass: 331.04677042g/mol
• Monoisotopic Mass: 331.04677042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2,3,3-tetrafluorocyclobutyl)acetate

Compound CAS No. 2248345-42-6: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2,3,3-tetrafluorocyclobutyl)acetate

The compound with CAS No. 2248345-42-6, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2,3,3-tetrafluorocyclobutyl)acetate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features and functional groups, which make it a subject of interest in contemporary chemical research.

1H-Isoindole derivatives have been extensively studied due to their versatile properties and applications in drug design. The isoindole moiety in this compound contributes to its stability and bioavailability. Recent studies have highlighted the importance of isoindole derivatives in the development of kinase inhibitors and other therapeutic agents. The dioxo group further enhances the compound's reactivity and selectivity in biochemical environments.

The tetrafluorocyclobutyl group attached to the acetate moiety introduces unique electronic and steric effects. This fluorinated substituent not only increases the compound's lipophilicity but also enhances its resistance to metabolic degradation. Such properties are highly desirable in pharmaceuticals where prolonged half-life and efficient absorption are critical.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving advanced coupling reactions and fluorination techniques. The synthesis of 1H-Isoindol derivatives has been optimized to ensure high yields and purity, making them more accessible for large-scale applications.

In terms of pharmacological applications, this compound has shown promising results as a potential inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of protein kinases, which are key targets in oncology and inflammation research. The tetrafluorocyclobutyl group plays a pivotal role in enhancing the compound's binding affinity to these targets.

Beyond pharmacology, this compound has also found applications in materials science. Its structural integrity and thermal stability make it a candidate for advanced polymer formulations and high-performance materials. Researchers are exploring its potential as a building block for creating self-healing polymers and stimuli-responsive materials.

The integration of isoindole and tetrafluorocyclobutyl groups into a single molecule opens up new avenues for interdisciplinary research. Chemists are now focusing on modifying these groups to tailor the compound's properties for specific applications. For example, altering the fluorination pattern could lead to improved solubility or enhanced catalytic activity.

In conclusion, CAS No. 2248345-42-6 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to advanced materials science.